Cas no 2138802-97-6 (tert-butyl (2E)-3-{4-[(3,5-dimethyl-1,2-oxazol-4-yl)methoxy]-3-methoxyphenyl}prop-2-enoate)

• Product Name: tert-butyl (2E)-3-{4-[(3,5-dimethyl-1,2-oxazol-4-yl)methoxy]-3-methoxyphenyl}prop-2-enoate
• CAS No: 2138802-97-6
• MF: C₂₀H₂₅NO₅
• MW: 359.416206121445
• CID: 5610789
• PubChem ID: 165487173
• Update Time: 2023-09-03

tert-butyl (2E)-3-{4-[(3,5-dimethyl-1,2-oxazol-4-yl)methoxy]-3-methoxyphenyl}prop-2-enoate Chemical and Physical Properties

Names and Identifiers

• 2138802-97-6
• EN300-844880
• tert-butyl (2E)-3-{4-[(3,5-dimethyl-1,2-oxazol-4-yl)methoxy]-3-methoxyphenyl}prop-2-enoate

• Inchi： 1S/C20H25NO5/c1-13-16(14(2)26-21-13)12-24-17-9-7-15(11-18(17)23-6)8-10-19(22)25-20(3,4)5/h7-11H,12H2,1-6H3/b10-8+
• InChI Key： YYWPSKPKDLDYSO-CSKARUKUSA-N
• SMILES： O(C(/C=C/C1C=CC(=C(C=1)OC)OCC1C(C)=NOC=1C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 359.17327290g/mol
• Monoisotopic Mass: 359.17327290g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 487
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 70.8Ų